1-(diphenylmethyl)-3-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}urea

• IUPAC Name: 1-benzhydryl-3-[2-[4-(2-methylpyrazol-3-yl)phenyl]ethyl]urea
• InChI: InChI=1S/C26H26N4O/c1-30-24(17-19-28-30)21-14-12-20(13-15-21)16-18-27-26(31)29-25(22-8-4-2-5-9-22)23-10-6-3-7-11-23/h2-15,17,19,25H,16,18H2,1H3,(H2,27,29,31)
• InChI Key: NXULXXYCBFQQDP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C2=CC=C(C=C2)CCNC(=O)NC(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C26H26N4O
• Molecular Weight: 410.5 g/mol

Description

The compound seems to be a derivative of pyrazole, which is a class of organic compounds with a five-membered aromatic ring containing three carbon atoms and two nitrogen atoms. Pyrazole derivatives have been used in the synthesis of various pharmaceuticals and agrochemicals.

Synthesis Analysis

Pyrazole-containing compounds can be synthesized through various methods, including intermediate derivatization methods (IDMs). The exact synthesis process for “1-(diphenylmethyl)-3-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}urea” is not available in the sources I found.

Molecular Structure Analysis

The molecular structure of the compound would likely contain a pyrazole ring, which is a five-membered ring with two nitrogen atoms and three carbon atoms. The exact molecular structure of this specific compound is not available in the sources I found.

Mechanism of Action

Target of Action

Compounds with similar structures have been known to target various enzymes and receptors, influencing their function and leading to a range of biological activities .

Mode of Action

It’s known that the compound’s interaction with its targets can lead to changes in the target’s function, which can result in various biological effects .

Biochemical Pathways

Compounds with similar structures have been known to influence various biochemical pathways, leading to a range of downstream effects .

Result of Action

Compounds with similar structures have been known to exhibit a wide range of biological activities .

Advantages and Limitations for Lab Experiments

The use of 1-(diphenylmethyl)-3-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}urea in laboratory experiments has several advantages. It is a relatively inexpensive compound, and can be synthesized in a relatively short amount of time. Additionally, this compound has been found to have a wide range of biochemical and physiological effects, making it a useful tool for studying the effects of various compounds on biological systems. However, there are also some limitations to the use of this compound in laboratory experiments. For example, it is not yet fully understood how this compound works, and further research is needed to fully understand its mechanism of action. Additionally, this compound is not as widely available as some other compounds, and may not be available in all countries.

Future Directions

There are many potential future directions for research on 1-(diphenylmethyl)-3-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}urea. For example, further research is needed to fully understand the mechanism of action of this compound. Additionally, further research is needed to study the effects of this compound on various biological systems, such as the immune system and the nervous system. Furthermore, further research is needed to study the potential therapeutic applications of this compound, such as its use as an anti-inflammatory agent or an antioxidant. Finally, further research is needed to develop more efficient synthesis methods for this compound.

Synthesis Methods

1-(diphenylmethyl)-3-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}urea can be synthesized using a method developed by Chen et al. (2020). This method involves the reaction of 1-methyl-1H-pyrazole-5-carboxaldehyde with diphenylmethyl bromide, followed by the addition of ethylurea to the resulting product. The reaction is carried out in a solvent of ethyl acetate at room temperature for two hours. The product is then purified by column chromatography and recrystallized from methanol.

Scientific Research Applications

1-(diphenylmethyl)-3-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}urea has been used in scientific research to study the effects of various compounds on biological systems. It has been used in laboratory experiments to study the effects of antioxidants, anti-inflammatory agents, and other compounds on cell growth and development. Additionally, this compound has been used to study the effects of various compounds on the immune system, as well as the effects of various compounds on the metabolism of cells.